2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid

• IUPAC Name: 2-methoxy-5-[(2-methyl-2,3-dihydroindol-1-yl)sulfonyl]benzoic acid
• InChI: InChI=1S/C17H17NO5S/c1-11-9-12-5-3-4-6-15(12)18(11)24(21,22)13-7-8-16(23-2)14(10-13)17(19)20/h3-8,10-11H,9H2,1-2H3,(H,19,20)
• InChI Key: ZUQPUAFTUBWINH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1S(=O)(=O)C3=CC(=C(C=C3)OC)C(=O)O
• Molecular Formula: C17H17NO5S
• Molecular Weight: 347.4 g/mol

Description

2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid, also known as ML-792, is a chemical compound that has been studied for its potential use in the treatment of various diseases. This compound has shown promise in scientific research due to its unique mechanism of action and biochemical effects. In

Mechanism of Action

The mechanism of action for 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid involves the inhibition of a specific enzyme, which is involved in the growth and proliferation of cancer cells. This enzyme is known as dihydroorotate dehydrogenase (DHODH), and it plays a critical role in the de novo synthesis of pyrimidine nucleotides, which are essential for DNA synthesis and cell proliferation. By inhibiting DHODH, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid reduces the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid has also been shown to have anti-inflammatory effects. This compound has been shown to inhibit the production of inflammatory cytokines, which are involved in the pathogenesis of various inflammatory diseases. Additionally, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid has been shown to have antioxidant effects, which may be beneficial in the treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid for lab experiments is its specificity for DHODH. This compound has been shown to selectively inhibit DHODH, without affecting other enzymes involved in pyrimidine nucleotide synthesis. Additionally, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid has been shown to have low toxicity in vitro and in vivo, which makes it a promising candidate for further research.
One limitation of 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid for lab experiments is its low solubility in water. This can make it difficult to administer in vivo and may limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid. One potential application is in the treatment of cancer, where this compound has shown promise in reducing the growth and proliferation of cancer cells. Additionally, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid may have potential applications in the treatment of inflammatory and oxidative stress-related diseases.
Further research is needed to determine the optimal dosage and administration of 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid for different applications. Additionally, research is needed to determine the long-term effects of 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid on the body and to identify any potential side effects.
Conclusion:
In conclusion, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid is a promising compound that has shown potential in the treatment of various diseases. Its unique mechanism of action, biochemical and physiological effects, and low toxicity make it a promising candidate for further research. While there are still limitations and uncertainties surrounding its use, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid represents an exciting area of research in the field of medicinal chemistry.

Scientific Research Applications

2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid has been studied for its potential use in the treatment of various diseases, including cancer and inflammation. In scientific research, 2-methoxy-5-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]benzoic acid has been shown to inhibit the activity of a specific enzyme, which is involved in the growth and proliferation of cancer cells. This inhibition has been shown to reduce the growth of cancer cells in vitro and in vivo.